Cas no 16415-12-6 (Hexadecyltrimethoxysilane)

• Product name: Hexadecyltrimethoxysilane
• CAS No: 16415-12-6
• MF: C₁₉H₄₂O₃Si
• MW: 346.6205
• MDL: MFCD00069149
• CID: 50408

Hexadecyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• Hexadecyltrimethoxysilane
• n-Hexadecyltrimethoxysilane
• hexadecyl(trimethoxy)silane
• Hexadecyltrimethoxysilane (1-(Trimethoxysilyl)hexadecane)
• Trimethoxyhexadecylsilane
• Trimethoxy(hexadecyl)silane
• AY43-216MC
• Dynasylan 9116
• Si 116
• Silane 116
• VP-Si116
• Hexatriemethoxysilane
• Trimethoxyhexadecylsilan
• HexadecyltriMethoxysilaMe
• hexyldecyltrimethoxysilane
• TRIMETHOXY-HEXADECYLSILANE
• Silane, hexadecyltrimethoxy-
• 1-(TRIMETHOXYSILYL)HEXADECANE
• 975S1VH3IB
• Cetyl trimethoxysilane
• C19H42O3Si
• KSC491G4N
• 8341AA
• TRA0068566
• AK105948
• ST24047373
• HEXADECYLTRIMETHOXYSILANE, 92%

• MDL： MFCD00069149
• Inchi： 1S/C19H42O3Si/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(20-2,21-3)22-4/h5-19H2,1-4H3
• InChI Key： RSKGMYDENCAJEN-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(OC([H])([H])[H])(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 346.29000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.89 g/mL at 20 °C(lit.)
• Melting Point: -1°C
• Boiling Point: 155°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 329 ° f
  Celsius: 165 ° c
  
• Refractive Index: n20/D 1.44
• PSA: 27.69000
• LogP: 6.34580
• Sensitiveness: Sensitive to humidity

Hexadecyltrimethoxysilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：No

Hexadecyltrimethoxysilane Customs Data

• HS CODE：2931909090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Hexadecyltrimethoxysilane

Recent Advances in Hexadecyltrimethoxysilane (CAS: 16415-12-6) Research: Applications and Innovations in Chemical Biomedicine

Hexadecyltrimethoxysilane (CAS: 16415-12-6) is a silane coupling agent with significant applications in the field of chemical biomedicine. Recent studies have highlighted its role in surface modification, drug delivery systems, and biomaterial engineering. This research briefing synthesizes the latest findings on Hexadecyltrimethoxysilane, focusing on its chemical properties, mechanisms of action, and emerging applications in biomedical research.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the efficacy of Hexadecyltrimethoxysilane in enhancing the hydrophobicity of silica nanoparticles for targeted drug delivery. The researchers utilized a sol-gel method to functionalize the nanoparticles, achieving a 40% increase in drug-loading capacity compared to unmodified counterparts. This advancement underscores the potential of Hexadecyltrimethoxysilane in optimizing nanocarrier systems for hydrophobic therapeutics.

In the realm of tissue engineering, Hexadecyltrimethoxysilane has been employed to modify scaffold surfaces to improve cell adhesion and proliferation. A recent Biomaterials Science article (2024) reported that Hexadecyltrimethoxysilane-treated polycaprolactone scaffolds exhibited a 2.3-fold increase in mesenchymal stem cell attachment, with enhanced osteogenic differentiation. These findings suggest promising applications in bone regeneration therapies.

Analytical characterization techniques for Hexadecyltrimethoxysilane have also seen significant advancements. Fourier-transform infrared spectroscopy (FTIR) and nuclear magnetic resonance (NMR) studies have provided detailed insights into its hydrolysis and condensation behavior. Recent work published in Langmuir (2023) employed atomic force microscopy to visualize the self-assembly of Hexadecyltrimethoxysilane monolayers, revealing novel patterns with potential applications in biosensor development.

The safety profile of Hexadecyltrimethoxysilane has been a focus of recent toxicological studies. While generally considered safe for biomedical applications at appropriate concentrations, a 2024 Chemical Research in Toxicology paper identified dose-dependent cytotoxicity in hepatic cell lines above 50 μM. These findings emphasize the need for careful dosage optimization in therapeutic applications.

Looking forward, researchers are exploring the combination of Hexadecyltrimethoxysilane with other functional silanes to create hybrid materials with tailored properties. Preliminary results from a multinational collaboration (unpublished data, 2024) suggest that such hybrids may offer unprecedented control over material-biological interactions, opening new avenues for implantable devices and regenerative medicine.